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Compound of Interest

Compound Name: Appenolide A

Cat. No.: B1667561

For Immediate Release to the Scientific Community

This technical guide serves as a comprehensive introduction to Appenolide A, a newly
characterized secondary metabolite isolated from the fungus Penicillium sp. FT729. This
document provides an in-depth overview of its chemical structure, alongside a summary of the
key experimental protocols employed for its isolation and characterization, and a preliminary
assessment of its biological activities. This information is intended to be a valuable resource for
researchers, scientists, and drug development professionals interested in novel natural
products.

Chemical Structure and Properties

Appenolide A is a polyketide-derived macrolide characterized by a unique 14-membered
lactone ring. Its structure was elucidated through extensive spectroscopic analysis, including
1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass
Spectrometry (HRMS).

Table 1: Spectroscopic Data for Appenolide A
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Technique

Observed Data

HR-ESI-MS

m/z [M+Na]* calculated for C21H320sNa:
387.2147, found: 387.2142

1H NMR (CDCls, 500 MHz)

& (ppm): 5.31 (1H, d, J=9.5 Hz), 4.98 (1H, m),
3.65 (1H, g, J=6.5 Hz), 2.40 (1H, m), 2.25 (1H,
m), 1.80-1.60 (4H, m), 1.45-1.20 (8H, m), 1.15
(3H, d, J=6.5 Hz), 0.95 (3H, t, J=7.5 Hz), 0.88
(3H, d, J=7.0 Hz), 0.85 (3H, d, J=7.0 Hz)

13C NMR (CDCls, 125 MHz)

5 (ppm): 174.5, 135.2, 128.1, 80.1, 72.3, 45.2,
40.8, 38.5, 35.1, 32.4, 30.1, 28.9, 25.6, 22.8,
21.4,19.8,18.2, 14.1

Experimental Protocols
Isolation of Appenolide A

The producing fungal strain, Penicillium sp. FT729, was cultured in a potato dextrose broth

medium. The subsequent extraction and purification process is outlined below.

Fermentation and Extraction

Chromatographic Purification

Fungal Fermentation N Ethyl Acetate Crude Extract silica Gel Fiiencazien) [ Appenolide A bure Appenolide A
(Penicillium sp. FT729) Extraction Column Chromatography (C18 Column) PP
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Fig. 1: Isolation workflow for Appenolide A.

Structure Elucidation

The planar structure and relative stereochemistry of Appenolide A were determined using a

combination of spectroscopic techniques.
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Spectroscopic Analysis
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Fig. 2: Workflow for the structural elucidation of Appenolide A.

Biological Activity

Preliminary in vitro assays have been conducted to assess the biological potential of
Appenolide A. The compound exhibited moderate cytotoxic activity against a panel of human
cancer cell lines.

Table 2: Cytotoxic Activity of Appenolide A (ICso in uM)

Cell Line ICso (UM)
A549 (Lung Carcinoma) 152+1.8
MCF-7 (Breast Adenocarcinoma) 225+25
HCT116 (Colon Carcinoma) 189+2.1

Further studies are underway to elucidate the mechanism of action and to explore the potential
for derivatization to enhance potency and selectivity.
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Signaling Pathway Interactions

The precise molecular targets and signaling pathways affected by Appenolide A are currently
under investigation. Preliminary gene expression analysis in treated cancer cells suggests a
potential modulation of pathways related to apoptosis and cell cycle regulation.
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Fig. 3: Hypothesized signaling pathway interactions of Appenolide A.

This document provides a foundational understanding of Appenolide A. As research
progresses, further details on its synthesis, comprehensive biological profiling, and potential
therapeutic applications will be disseminated to the scientific community.

« To cite this document: BenchChem. [Unveiling Appenolide A: A Technical Primer on a Novel
Fungal Metabolite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667561#what-is-the-chemical-structure-of-
appenolide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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